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Compound of Interest

Compound Name:
Tert-butyl (8-

aminooctyl)carbamate

Cat. No.: B2937729 Get Quote

Technical Overview of CAS 88829-82-7
COMPOUND IDENTIFICATION: tert-butyl N-(8-aminooctyl)carbamate

This document provides a concise technical summary of the chemical compound identified by

the Chemical Abstracts Service (CAS) Registry Number 88829-82-7, intended for researchers

and professionals in drug development and chemical synthesis.

Chemical Structure and Nomenclature
The compound with CAS number 88829-82-7 is an aliphatic diamine derivative where one of

the amino groups is protected with a tert-butoxycarbonyl (Boc) group. This mono-protected

structure makes it a valuable intermediate in organic synthesis.

IUPAC Name: tert-butyl N-(8-aminooctyl)carbamate[1]

Common Synonyms: 1-Boc-1,8-diaminooctane, tert-butyl (8-aminooctyl)carbamate[1][2]

The structure consists of an eight-carbon straight alkyl chain (an octyl backbone). At one

terminus of the chain is a primary amine (-NH₂). At the other terminus, a nitrogen atom is linked

to a tert-butoxycarbonyl group, forming a carbamate. The Boc group serves as a protecting

group, which can be removed under mild acidic conditions to reveal the free amine.[2][3]
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Physicochemical Properties
A summary of key quantitative data for this compound is presented below.

Property Value Source

CAS Registry Number 88829-82-7 [1][2][4]

Molecular Formula C₁₃H₂₈N₂O₂ [1][4]

Molecular Weight 244.37 g/mol [1][4]

InChI Key
BEHVGNKIRNVBPF-

UHFFFAOYSA-N
[2]

Canonical SMILES
CC(C)

(C)OC(=O)NCCCCCCCCN
[1][2]

Synthetic Utility and Applications
tert-butyl N-(8-aminooctyl)carbamate is primarily used as a linker or spacer in chemical

synthesis.[2] Its bifunctional nature—a free primary amine at one end and a protected amine at

the other—allows for sequential, controlled reactions. The eight-carbon aliphatic chain provides

a flexible and hydrophobic spacer.

This compound is particularly common in the synthesis of:

PROTACs (Proteolysis Targeting Chimeras): The molecule can serve as a component of the

linker that connects a target-binding ligand to an E3 ligase-binding ligand.[3]

Peptides and Bioconjugates: It can be used to introduce an aminoalkyl chain to other

molecules.[2]

Modified Small Molecules: It is used to add a functionalizable sidechain in drug discovery

and medicinal chemistry projects.[2]

Visualization of Compound Identity
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The logical relationship between the CAS registry number, the IUPAC name, and the structural

formula is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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